1-cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid
Overview
Description
1-Cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid (CBTHTBCA) is a versatile organic compound with a wide range of applications in synthetic organic chemistry, biochemistry, and pharmaceuticals. It is a cyclic, substituted carboxylic acid with a unique structure that allows for the synthesis of important compounds, such as peptides, nucleosides, and polymers. CBTHTBCA is a key intermediate in the synthesis of a variety of compounds, including antibiotics, antifungals, and antivirals.
Scientific Research Applications
1-cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid has a wide range of applications in scientific research. It is used in the synthesis of peptides and nucleosides, as well as in the synthesis of polymers. It is also used in the synthesis of antibiotics, antifungals, and antivirals. This compound is also used in the synthesis of drugs and in the development of new drugs.
Mechanism of Action
1-cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid is a versatile compound that can be used in a variety of ways. Its unique structure allows for the synthesis of important compounds, such as peptides, nucleosides, and polymers. In addition, it can be used as a catalyst for various reactions. This compound acts as a proton acceptor, which allows for the formation of a new carbon-carbon bond. This bond can then be used in the synthesis of various compounds.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It is used in the synthesis of antibiotics, antifungals, and antivirals, and is also used in the synthesis of drugs and in the development of new drugs. It has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties, as well as to have potential anti-viral activity. In addition, it has been shown to have potential anti-cancer activity.
Advantages and Limitations for Lab Experiments
1-cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid has several advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of ways, and its unique structure allows for the synthesis of important compounds. In addition, it is a proton acceptor, which allows for the formation of a new carbon-carbon bond. However, there are some limitations to using this compound in laboratory experiments. It is a cyclic compound, which means that it is prone to decomposition and oxidation. In addition, it is a strong acid, which can be corrosive and can cause skin irritation.
Future Directions
There are several potential future directions for the use of 1-cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid. It could be used in the development of new drugs, as it has been shown to have potential anti-inflammatory, anti-tumor, and anti-bacterial properties. In addition, it could be used in the development of new polymers or in the synthesis of new peptides or nucleosides. Furthermore, it could be used in the development of new catalysts for various reactions. Finally, it could be used in the development of new materials, such as composites and nanomaterials.
Synthesis Methods
1-cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid can be synthesized via several methods, including direct esterification, condensation, and cyclization. Direct esterification involves the reaction of an acid and an alcohol in the presence of a strong base, such as sodium hydroxide. The condensation method involves the reaction of two molecules of an acid and an alcohol in the presence of a strong base. The cyclization method involves the reaction of a diketone and a carboxylic acid in the presence of a strong base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid involves the cyclization of a precursor compound followed by carboxylation.", "Starting Materials": [ "Cyclobutylamine", "2-aminobenzoic acid", "Ethyl chloroformate", "Sodium hydroxide", "Carbon dioxide" ], "Reaction": [ "Step 1: Cyclobutylamine is reacted with ethyl chloroformate to form the corresponding carbamate intermediate.", "Step 2: The carbamate intermediate is then reacted with 2-aminobenzoic acid in the presence of sodium hydroxide to form the precursor compound.", "Step 3: The precursor compound is cyclized by heating with a suitable cyclization agent to form the benzotriazole ring.", "Step 4: The resulting intermediate is then carboxylated by reaction with carbon dioxide in the presence of a suitable catalyst to form the final product, 1-cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole-6-carboxylic acid." ] } | |
CAS RN |
2059936-64-8 |
Molecular Formula |
C11H15N3O2 |
Molecular Weight |
221.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
